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Compound of Interest

Compound Name: Meprylcaine

Cat. No.: B109537

An In-depth Technical Guide to Meprylcaine: Chemical Identity and Mechanism of Action

This guide provides a comprehensive overview of the chemical identifiers for Meprylcaine and
its hydrochloride salt, tailored for researchers, scientists, and professionals in drug
development. It includes a detailed table of chemical properties and a diagram illustrating its
primary mechanisms of action.

Section 1: Chemical Identifiers

Meprylcaine is a local anesthetic with stimulant properties.[1][2] It is structurally related to
dimethocaine.[1][2] The compound is available in its base form and as a hydrochloride salt. The
following table summarizes the key chemical identifiers for both forms.
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Identifier Meprylcaine Meprylcaine Hydrochloride
CAS Number 495-70-5[1][3][4] 956-03-6[4][5][6][7]
[2-methyl-2- 2-methyl-2-
IUPAC Name (propylamino)propyl] (propylamino)propy! benzoate
benzoate[3] hydrochloride[8]
) ] ) Oracaine hydrochloride,
Synonyms Oracaine, Epirocaine[1][3]

Meprylcaine HCI[6]

Molecular Formula

C14H21NO2[1][3][4]

C14H22CINO2[5][6]

Molecular Weight

235.32 g/mol [3][4]

271.78 g/mol [4][5][6]

Canonical SMILES

CCCNC(C)
(C)COC(=0)C1=CC=CC=C1[3
]

CCCNC(C)
(C)COC(=0)C1=CC=CC=C1.C
I[5]

INChI=1S/C14H21NO2/c1-4-
10-15-14(2,3)11-17-13(16)12-

INChl=1S/C14H21NO2.CIH/c1-
4-10-15-14(2,3)11-17-

InChl 13(16)12-8-6-5-7-9-12;/h5-
8-6-5-7-9-12/h5-9,15H,4,10-
9,15H,4,10-11H2,1-3H3;1HI[6]
11H2,1-3H3[1][3]
[8]
VXJABHHILXLNMP- LKHWKAGQNOMUFQ-
InChlKey

UHFFFAOYSA-N[1][3]

UHFFFAOYSA-NI[5][6][8]

Section 2: Mechanism of Action

Meprylcaine functions through a dual mechanism, exhibiting properties of both a local

anesthetic and a stimulant.

As a local anesthetic, Meprylcaine blocks voltage-gated sodium channels in nerve

membranes.[5] This action increases the threshold for electrical excitation, thereby preventing

the generation and conduction of nerve impulses, which results in a loss of sensation.[5]

Additionally, Meprylcaine has a significant inhibitory effect on monoamine transporters,

specifically targeting the reuptake of dopamine, norepinephrine, and serotonin.[1] This
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inhibition leads to an increased concentration of these neurotransmitters in the synaptic cleft,
which is responsible for its stimulant properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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